Cas no 1039821-56-1 (N-(4-Bromothiophen-2-yl)methylcyclopentanamine)
N-(4-Bromothiophen-2-yl)methylcyclopentanamine Chemical and Physical Properties
Names and Identifiers
-
- N-[(4-bromothiophen-2-yl)methyl]cyclopentanamine
- N-(4-Bromothiophen-2-yl)methylcyclopentanamine
-
- Inchi: 1S/C10H14BrNS/c11-8-5-10(13-7-8)6-12-9-3-1-2-4-9/h5,7,9,12H,1-4,6H2
- InChI Key: PXFXTFNIYKCBKW-UHFFFAOYSA-N
- SMILES: BrC1=CSC(=C1)CNC1CCCC1
Computed Properties
- Exact Mass: 259.003
- Monoisotopic Mass: 259.003
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 40.3
N-(4-Bromothiophen-2-yl)methylcyclopentanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N197185-125mg |
N-[(4-Bromothiophen-2-yl)methyl]cyclopentanamine |
1039821-56-1 | 125mg |
$ 490.00 | 2022-06-03 | ||
| TRC | N197185-250mg |
N-[(4-Bromothiophen-2-yl)methyl]cyclopentanamine |
1039821-56-1 | 250mg |
$ 810.00 | 2022-06-03 | ||
| Enamine | EN300-169228-0.05g |
N-[(4-bromothiophen-2-yl)methyl]cyclopentanamine |
1039821-56-1 | 0.05g |
$348.0 | 2023-09-20 | ||
| Enamine | EN300-169228-0.1g |
N-[(4-bromothiophen-2-yl)methyl]cyclopentanamine |
1039821-56-1 | 0.1g |
$364.0 | 2023-09-20 | ||
| Enamine | EN300-169228-0.25g |
N-[(4-bromothiophen-2-yl)methyl]cyclopentanamine |
1039821-56-1 | 0.25g |
$381.0 | 2023-09-20 | ||
| Enamine | EN300-169228-0.5g |
N-[(4-bromothiophen-2-yl)methyl]cyclopentanamine |
1039821-56-1 | 0.5g |
$397.0 | 2023-09-20 | ||
| Enamine | EN300-169228-1.0g |
N-[(4-bromothiophen-2-yl)methyl]cyclopentanamine |
1039821-56-1 | 1g |
$728.0 | 2023-06-04 | ||
| Enamine | EN300-169228-2.5g |
N-[(4-bromothiophen-2-yl)methyl]cyclopentanamine |
1039821-56-1 | 2.5g |
$810.0 | 2023-09-20 | ||
| Enamine | EN300-169228-5.0g |
N-[(4-bromothiophen-2-yl)methyl]cyclopentanamine |
1039821-56-1 | 5g |
$2110.0 | 2023-06-04 | ||
| Enamine | EN300-169228-10.0g |
N-[(4-bromothiophen-2-yl)methyl]cyclopentanamine |
1039821-56-1 | 10g |
$3131.0 | 2023-06-04 |
N-(4-Bromothiophen-2-yl)methylcyclopentanamine Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on N-(4-Bromothiophen-2-yl)methylcyclopentanamine
Introduction to N-(4-Bromothiophen-2-yl)methylcyclopentanamine (CAS No. 1039821-56-1)
N-(4-Bromothiophen-2-yl)methylcyclopentanamine, identified by its CAS number 1039821-56-1, is a significant compound in the field of pharmaceutical chemistry and drug development. This molecule has garnered attention due to its unique structural properties and potential applications in the synthesis of bioactive molecules. The presence of a brominated thiophene ring and a cyclopentanamine side chain makes it a versatile intermediate for various chemical modifications, which can be exploited in the design of novel therapeutic agents.
The structural framework of N-(4-Bromothiophen-2-yl)methylcyclopentanamine incorporates elements that are commonly found in biologically active compounds. Thiophene derivatives, in particular, have been extensively studied for their pharmacological properties, including antimicrobial, antiviral, and anti-inflammatory effects. The bromine substituent at the 4-position of the thiophene ring enhances the reactivity of the molecule, making it a valuable precursor for further functionalization. This reactivity is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. N-(4-Bromothiophen-2-yl)methylcyclopentanamine has been explored as a key intermediate in the synthesis of molecules that interact with specific biological targets. For instance, its structural motif has been incorporated into compounds designed to modulate enzyme activity and receptor binding. The cyclopentanamine moiety, known for its ability to enhance oral bioavailability and metabolic stability, makes this compound particularly attractive for drug discovery efforts.
The bromine atom in N-(4-Bromothiophen-2-yl)methylcyclopentanamine also plays a crucial role in its utility as a building block for more complex scaffolds. This halogen atom can be readily displaced by various nucleophiles, allowing for the introduction of diverse functional groups. Such modularity is essential in medicinal chemistry, where the ability to fine-tune molecular properties is critical for achieving desired pharmacological outcomes. Researchers have leveraged this characteristic to develop libraries of derivatives with tailored biological activities.
One of the most compelling aspects of N-(4-Bromothiophen-2-yl)methylcyclopentanamine is its potential application in the development of treatments for neurological disorders. Thiophene-based compounds have shown promise in preclinical studies as modulators of neurotransmitter systems. The cyclopentanamine group further contributes to the compound's pharmacokinetic profile, suggesting that it may have favorable properties for central nervous system (CNS) drug delivery. Ongoing research is exploring its efficacy in models of depression, anxiety, and neurodegenerative diseases.
The synthesis of N-(4-Bromothiophen-2-yl)methylcyclopentanamine involves multi-step organic transformations that highlight modern synthetic methodologies. The process typically begins with the preparation of key intermediates such as 4-bromothiophene-2-methanol and cyclopentanamine derivatives. These precursors are then subjected to condensation reactions followed by bromination and subsequent functional group transformations. Advanced techniques like palladium-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds with high precision.
In conclusion, N-(4-Bromothiophen-2-yl)methylcyclopentanamine (CAS No. 1039821-56-1) represents a valuable asset in pharmaceutical research and development. Its unique structural features and reactivity make it a versatile intermediate for synthesizing novel bioactive molecules. The compound's potential applications in treating neurological disorders and its role as a building block for more complex scaffolds underscore its importance in modern drug discovery efforts. As research continues to uncover new therapeutic targets and synthetic strategies, N-(4-Bromothiophen-2-yl)methylcyclopentanamine is poised to remain at the forefront of medicinal chemistry innovation.
1039821-56-1 (N-(4-Bromothiophen-2-yl)methylcyclopentanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)